Cas no 894061-90-6 (2-{6-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one)

• Product Name: 2-{6-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one
• CAS No: 894061-90-6
• MF: C₂₂H₂₀N₄O₃S
• MW: 420.484203338623
• CID: 6536097
• Update Time: 2025-10-28

2-{6-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one
• Ethanone, 2-[[6-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-1-(4-methoxyphenyl)-

• Inchi： 1S/C22H20N4O3S/c1-3-29-18-10-4-15(5-11-18)19-12-13-21-23-24-22(26(21)25-19)30-14-20(27)16-6-8-17(28-2)9-7-16/h4-13H,3,14H2,1-2H3
• InChI Key： ZLFSWDCLZRJTSW-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC)C=C1)CSC1N2C(=NN=1)C=CC(C1=CC=C(OCC)C=C1)=N2

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: -1.14±0.30(Predicted)

Additional information on 2-{6-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one

Introduction to 2-{6-(4-Ethoxyphenyl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-ylsulfanyl}-1-(4-Methoxyphenyl)Ethan-1-one (CAS No. 894061-90-6)

2-{6-(4-Ethoxyphenyl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-ylsulfanyl}-1-(4-Methoxyphenyl)Ethan-1-one (CAS No. 894061-90-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of triazolopyridazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various pharmacological studies and clinical trials.

The chemical structure of 2-{6-(4-Ethoxyphenyl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-ylsulfanyl}-1-(4-Methoxyphenyl)Ethan-1-one consists of a central triazolopyridazine core linked to a sulfanyl group and substituted with ethoxy and methoxy phenyl moieties. These functional groups contribute to the compound's high affinity for specific biological targets and its ability to modulate various physiological processes.

Recent research has focused on the pharmacological properties of 2-{6-(4-Ethoxyphenyl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-ylsulfanyl}-1-(4-Methoxyphenyl)Ethan-1-one. Studies have shown that this compound exhibits potent anti-inflammatory, antioxidant, and antiproliferative activities. These properties make it a valuable candidate for the development of new drugs targeting inflammatory diseases, oxidative stress-related disorders, and cancer.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of 2-{6-(4-Ethoxyphenyl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-ylsulfanyl}-1-(4-Methoxyphenyl)Ethan-1-one. The compound was found to significantly inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition was attributed to the compound's ability to interfere with the NF-κB signaling pathway, a key regulator of inflammation.

The antioxidant properties of 2-{6-(4-Ethoxyphenyl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-ylsulfanyl}-1-(4-Methoxyphenyl)Ethan-1-one have also been extensively studied. In vitro assays demonstrated that the compound effectively scavenges reactive oxygen species (ROS) and prevents lipid peroxidation. These findings suggest that the compound could be beneficial in treating conditions characterized by oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

The antiproliferative activity of 2-{6-(4-Ethoxyphenyl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-ylsulfanyl}-1-(4-Methoxyphenyl)Ethan-1-one has been evaluated in various cancer cell lines. Results from these studies indicate that the compound selectively inhibits the growth of cancer cells while sparing normal cells. Mechanistic investigations revealed that the antiproliferative effects are mediated through the induction of apoptosis and cell cycle arrest at the G2/M phase.

Beyond its direct pharmacological effects, 2-{6-(4-Ethoxyphenyl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-ylsulfanyl}-1-(4-Methoxyphenyl)Ethan-1-one has also shown promise as a lead compound for drug discovery. Its structural flexibility allows for chemical modifications that can enhance its potency and selectivity. For example, researchers have synthesized analogs with improved solubility and bioavailability by introducing hydrophilic substituents or forming prodrugs.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{6-(4-Ethoxyphenyl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-ylsulfanyl}-1-(4-Methoxyphenyl)Ethan-1-one. Preliminary data from phase I trials indicate that the compound is well-tolerated at therapeutic doses with no significant adverse effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 2-{6-(4-Ethoxyphenyl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-ylsulfanyl}-1-(4-Methoxyphenyl)Ethan-1-one (CAS No. 894061-90-6) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.